Cas no 16630-56-1 (3-(methylsulfanyl)butan-1-ol)

• Product Name: 3-(methylsulfanyl)butan-1-ol
• CAS No: 16630-56-1
• MF: C₅H₁₂OS
• MW: 120.213180541992
• MDL: MFCD21648798
• CID: 50478
• PubChem ID: 22934579
• Update Time: 2025-06-13

3-(methylsulfanyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methylthiobutanol
• 1-[3-(METHYLTHIO)PHENYL]METHANAMINE
• 3-methylthiobenzylamine
• AB1009077
• AG-H-80715
• CTK5H2074
• SureCN7050271
• FEMA 3858
• ISOPENTANETHIOL
• 3-METHYLBUTANETHIOL
• Z1262258908
• 1-Butanol, 3-(methylthio)-
• 3-(Methylthio)-1-butanol
• 16630-56-1
• DTXSID101313245
• EN300-243446
• CS-0242025
• SCHEMBL1109731
• 3-methylsulfanylbutan-1-ol
• 3-(METHYLSULFANYL)BUTAN-1-OL
• AKOS014754846
• 3-(methylsulfanyl)butan-1-ol

• MDL： MFCD21648798
• Inchi： 1S/C5H12OS/c1-5(7-2)3-4-6/h5-6H,3-4H2,1-2H3
• InChI Key： IIUVWPOGYTYFPM-UHFFFAOYSA-N
• SMILES： S(C)C(C)CCO

Computed Properties

• Exact Mass: 120.06096
• Monoisotopic Mass: 120.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 0.835 g/mL at 25 °C(lit.)
• Boiling Point: 117-118 °C(lit.)
• Flash Point: 65 °F
• Refractive Index: n20/D 1.4432(lit.)
• PSA: 20.23
• Vapor Pressure: 41.4 mm Hg ( 37.7 °C)

3-(methylsulfanyl)butan-1-ol Security Information

• Hazardous Material transportation number：UN 1228 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：S16-26-36

Additional information on 3-(methylsulfanyl)butan-1-ol

Latest Research Insights on 16630-56-1 and 3-(Methylsulfanyl)butan-1-ol in Chemical Biology and Pharmaceutical Applications

The chemical compound with CAS number 16630-56-1 and the specific product 3-(methylsulfanyl)butan-1-ol have garnered significant attention in recent chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, flavor and fragrance industries, and as intermediates in organic synthesis. This research briefing synthesizes the latest findings and advancements related to these compounds, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 3-(methylsulfanyl)butan-1-ol as a key flavor and fragrance compound, contributing to the aroma profiles of various fruits and fermented products. Its presence in natural sources and its synthetic pathways have been extensively investigated, with researchers focusing on optimizing production methods for industrial applications. The compound's unique chemical properties, including its sulfur-containing functional group, make it a valuable target for synthetic biology approaches.

In pharmaceutical research, derivatives of 16630-56-1 have shown promising biological activities. Several studies published in the past year have explored its potential as a scaffold for developing novel therapeutic agents. Molecular docking simulations and in vitro assays have demonstrated its interaction with specific protein targets, suggesting possible applications in drug discovery programs targeting various diseases.

Advanced analytical techniques, including GC-MS and NMR spectroscopy, have been employed to characterize these compounds and their derivatives. Recent methodological improvements have enhanced the precision of quantification and structural elucidation, enabling more accurate studies of their physicochemical properties and biological activities. These technical advancements are particularly relevant for quality control in industrial applications and for understanding structure-activity relationships in drug development.

The metabolic pathways involving 3-(methylsulfanyl)butan-1-ol have been another focus of recent research. Studies have elucidated its biosynthesis in microorganisms and plants, providing insights that could lead to more efficient biotechnological production methods. These findings have important implications for the sustainable production of this compound, reducing reliance on traditional chemical synthesis methods.

From a safety and regulatory perspective, new toxicological data have emerged regarding these compounds. Recent assessments have provided updated information on their environmental fate, biodegradability, and potential health effects. These studies are crucial for ensuring safe handling in industrial settings and for evaluating their suitability for various applications, particularly in consumer products.

Looking forward, the research community anticipates several promising directions for these compounds. Current investigations are exploring their potential in novel drug delivery systems, their role as signaling molecules in biological systems, and their applications in material science. The unique chemical properties of these compounds continue to inspire innovative applications across multiple scientific disciplines.

This briefing underscores the importance of continued research into 16630-56-1 and 3-(methylsulfanyl)butan-1-ol, highlighting their versatility and potential across chemical, biological, and pharmaceutical domains. The convergence of synthetic chemistry, biotechnology, and computational approaches promises to unlock further applications for these compounds in the coming years.